9H-Pyrrolo[2,1-b][1,3]benzothiazin-9-one

• Molecular Formula: C11H7NOS
• Molecular Weight: 201.25 g/mol
• IUPAC Name: pyrrolo[2,1-b][1,3]benzothiazin-9-one
• InChI: InChI=1S/C11H7NOS/c13-11-8-4-1-2-5-9(8)14-10-6-3-7-12(10)11/h1-7H
• InChI Key: PWVSBZMBOBCLIK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N3C=CC=C3S2

Description

9H-Pyrrolo[2,1-b][1,3]benzothiazin-9-one is a useful research compound. Its molecular formula is C11H7NOS and its molecular weight is 201.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dimethylaminopyridine (0.123 g, 1 mmol, 0.1 eq), 2-(2-ethylsulfinyl)benzoyl pyrrole (2.5 g, 10.1 mmol) and toluene (115 mL) are combined and refluxed with stirring in a flask covered with foil (to exclude light) for 29 hours, at which time the solvent is removed, in vacuo. The resulting crude solid is chromatographed to give 110 mg of comprising pyrrolo(2,1-b)-(1,3)benzothiazin-9-one (20 percent), 514 mg of pyrrolo(1,2-b)-(1,2)benzo-thiazin-10-one (46 percent) and 1.11 g of unreacted starting material. A small amount of 1H, 9H-(1)benzothiopyrano(3,2-b)pyrrol-9-one is detected by thin-layer chromatography but was not isolated. The pyrrolo(1,2-b)-(1,2)benzothiazin-10-one is recrystallized with EtOAc and hexanes to give an analytically pure yellow-orange solid (mp 100-102° C.).